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Compound of Interest

Compound Name: 2-Ethylbenzamide

Cat. No.: B1283469 Get Quote

Essential Safety and Handling Guide for 2-
Ethylbenzamide
This guide provides immediate safety and logistical information for researchers, scientists, and

drug development professionals handling 2-Ethylbenzamide. It outlines essential personal

protective equipment, operational procedures, and disposal plans to ensure a safe laboratory

environment.

Chemical and Physical Properties
While a comprehensive Safety Data Sheet (SDS) for 2-Ethylbenzamide is not readily available

in public domains, data for the related compound Benzamide and basic information for 2-
Ethylbenzamide can provide guidance.
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Property 2-Ethylbenzamide Benzamide (for reference)

Molecular Formula C₉H₁₁NO[1][2][3] C₇H₇NO

Molecular Weight 149.19 g/mol [1][2][3] 121.14 g/mole [4]

CAS Number 67832-97-7[1][2][3][5] 55-21-0

Appearance - Solid (Powdered solid)[4]

Melting Point 151-152 °C[6] 132.5°C (270.5°F)[4]

Boiling Point 272.6±19.0 °C (Predicted)[6] 288°C (550.4°F)[4]

Solubility -
Partially soluble in cold

water[4]

Acute Oral Toxicity (LD50) Data not available 1160 mg/kg [Mouse][4]

Hazard Identification and Personal Protective
Equipment (PPE)
Based on the hazard assessment for the related compound Benzamide, 2-Ethylbenzamide
should be handled with care. Benzamide is considered hazardous in case of skin contact

(irritant), eye contact (irritant), inhalation, and very hazardous in case of ingestion[4].

Recommended Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.acints.com/products/2-ethyl-benzamide-67832-97-7-mfcd18824517
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethylbenzamide
https://www.biosynth.com/p/SCA83297/67832-97-7-2-ethylbenzamide
https://www.acints.com/products/2-ethyl-benzamide-67832-97-7-mfcd18824517
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethylbenzamide
https://www.biosynth.com/p/SCA83297/67832-97-7-2-ethylbenzamide
https://www.actylislab.com/msds/Benzamide.pdf
https://www.acints.com/products/2-ethyl-benzamide-67832-97-7-mfcd18824517
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethylbenzamide
https://www.biosynth.com/p/SCA83297/67832-97-7-2-ethylbenzamide
https://www.sigmaaldrich.com/JP/ja/search/2-ethylbenzamide?focus=products&page=1&perpage=30&sort=relevance&term=2%20ethylbenzamide&type=product
https://www.actylislab.com/msds/Benzamide.pdf
https://www.chembk.com/en/chem/2-Ethyl-benzamide
https://www.actylislab.com/msds/Benzamide.pdf
https://www.chembk.com/en/chem/2-Ethyl-benzamide
https://www.actylislab.com/msds/Benzamide.pdf
https://www.actylislab.com/msds/Benzamide.pdf
https://www.actylislab.com/msds/Benzamide.pdf
https://www.benchchem.com/product/b1283469?utm_src=pdf-body
https://www.actylislab.com/msds/Benzamide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Situation Required PPE

Routine Handling

Eye Protection: Safety glasses with side shields

or goggles. Hand Protection: Chemical-resistant

gloves (e.g., nitrile, neoprene). Body Protection:

Laboratory coat.

Weighing/Transfer

Respiratory Protection: Use in a well-ventilated

area or under a fume hood. If dust is generated,

a NIOSH-approved respirator may be

necessary. Eye Protection: Chemical safety

goggles. Hand Protection: Chemical-resistant

gloves. Body Protection: Laboratory coat.

Spill Cleanup

Respiratory Protection: Dependent on the size

and nature of the spill; may require a respirator.

Eye Protection: Chemical safety goggles or a

face shield. Hand Protection: Heavy-duty,

chemical-resistant gloves. Body Protection:

Chemical-resistant apron or coveralls, and

chemical-resistant boots.

Operational and Disposal Plans
Handling and Storage:

Keep the container tightly closed in a cool, well-ventilated area[4].

Keep away from heat and sources of ignition[4].

Ground all equipment containing the material to prevent static discharge[4].

Avoid ingestion and inhalation of dust. Do not breathe dust[4].

Avoid contact with skin and eyes[4].

Wear suitable protective clothing and, in case of insufficient ventilation, wear suitable

respiratory equipment[4].
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Disposal Plan: Waste disposal must be conducted in accordance with local, state, and federal

regulations.

Waste Collection: Collect waste 2-Ethylbenzamide and any contaminated materials (e.g.,

absorbent pads, gloves) in a designated, labeled, and sealed hazardous waste container.

Labeling: Clearly label the waste container with "Hazardous Waste" and the chemical name

"2-Ethylbenzamide".

Storage: Store the waste container in a designated, secure area, away from incompatible

materials.

Disposal: Arrange for pick-up and disposal by a licensed hazardous waste disposal

company. Do not dispose of down the drain or in regular trash.

Emergency Procedures: Spill Response Workflow
In the event of a spill, follow a structured response to ensure safety and minimize

environmental impact.

Caption: Workflow for responding to a chemical spill of 2-Ethylbenzamide.

Experimental Protocols: Hazard Assessment
Due to the lack of specific toxicological data for 2-Ethylbenzamide, a detailed experimental

protocol for hazard assessment is not available. However, a general approach to assess the

acute oral toxicity of a new chemical entity would typically follow OECD Guideline 423.

Protocol: Acute Oral Toxicity - Acute Toxic Class Method (OECD 423)

Objective: To determine the acute oral toxicity of a substance.

Principle: A stepwise procedure with the use of a limited number of animals per step. The

outcome is the classification of the substance and an estimation of the LD50.

Animal Model: Typically rats, one sex (usually females) is used.

Procedure:
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A single dose of the substance is administered orally to a group of animals.

The starting dose is selected from one of four fixed levels (5, 50, 300, and 2000 mg/kg

body weight).

The starting dose level is selected on the basis of existing information on the substance.

Animals are observed for mortality and clinical signs of toxicity for at least 14 days.

The decision to proceed to the next dose level is based on the number of animals that die

within a specified period.

Data Analysis: The results are used to classify the substance into a GHS hazard category for

acute oral toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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